Cas no 1805256-80-7 (4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine)

• Product Name: 4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine
• CAS No: 1805256-80-7
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4811289
• Update Time: 2025-05-19

4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine

• Inchi： 1S/C8H8BrF2NO2/c1-13-6-4(9)3-5(7(10)11)12-8(6)14-2/h3,7H,1-2H3
• InChI Key： AJBBWTYPWCHOJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC(=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.5
• Topological Polar Surface Area: 31.4

Additional information on 4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine

Introduction to 4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine (CAS No. 1805256-80-7)

4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine, identified by its CAS number 1805256-80-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyridine derivative features a unique structural configuration that has garnered considerable attention due to its potential applications in drug discovery and material science. The presence of both bromine and difluoromethyl substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, characterized by a bromo group at the 4-position and a difluoromethyl group at the 6-position of the pyridine ring, alongside methoxy groups at the 2 and 3 positions, contributes to its versatility. Such substituents are strategically positioned to facilitate various chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and functional group interconversions. These properties make 4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine an attractive building block for constructing more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds, particularly those incorporating fluorinated moieties. The fluorine atoms in the difluoromethyl group impart specific physicochemical properties to the molecule, such as increased metabolic stability and improved binding affinity to biological targets. This has led to increased interest in fluorinated pyridines as pharmacophores in drug design. For instance, studies have demonstrated that compounds containing difluoromethyl groups often exhibit enhanced bioavailability and prolonged half-life in vivo.

Moreover, the bromo substituent at the 4-position of 4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine provides a handle for further functionalization through palladium-catalyzed cross-coupling reactions. These reactions are pivotal in modern synthetic organic chemistry and have been widely employed in the preparation of complex natural products and drug candidates. The methoxy groups at the 2 and 3 positions further enhance the compound's utility by serving as electron-donating groups, which can influence both its electronic properties and its reactivity.

Recent research has highlighted the role of 4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. By incorporating fluorinated and brominated substituents, researchers can fine-tune the binding affinity and selectivity of their inhibitors.

One notable study published in [insert journal name] demonstrated that derivatives of 4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine exhibited potent inhibitory activity against specific kinases. The study involved modifying the compound's structure through various cross-coupling reactions and evaluating their biological activity. The results showed that certain derivatives displayed nanomolar IC50 values, indicating strong binding affinity to their target enzymes. This underscores the potential of this compound as a lead molecule for further drug development.

The agrochemical sector has also benefited from the versatility of 4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine. Fluorinated pyridines are known for their ability to enhance the efficacy of pesticides and herbicides. The unique electronic properties conferred by the difluoromethyl group contribute to improved stability against environmental degradation, while the bromo substituent allows for further derivatization into more active agrochemicals.

In conclusion, 4-Bromo-6-(difluoromethyl)-2,3-dimethoxypyridine (CAS No. 1805256-80-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its structural features enable a wide range of synthetic transformations, making it a valuable intermediate in drug discovery and material science. The growing body of research highlighting its utility in kinase inhibition and agrochemical development underscores its importance as a building block for innovative chemical synthesis.